Cas no 1251923-77-9 (7,7-Difluorobicyclo[4.1.0]heptan-2-amine)

• Product Name: 7,7-Difluorobicyclo[4.1.0]heptan-2-amine
• CAS No: 1251923-77-9
• MF: C₇H₁₁F₂N
• MW: 147.16574883461
• CID: 6195455
• PubChem ID: 50989732
• Update Time: 2025-09-27

7,7-Difluorobicyclo[4.1.0]heptan-2-amine Chemical and Physical Properties

Names and Identifiers

• 7,7-difluorobicyclo[4.1.0]heptan-2-amine
• Bicyclo[4.1.0]heptan-2-amine, 7,7-difluoro-
• DTXSID401261475
• EN300-6497036
• CS-0285412
• 1251923-77-9
• 7,7-Difluorobicyclo[4.1.0]heptan-2-amine

• Inchi： 1S/C7H11F2N/c8-7(9)4-2-1-3-5(10)6(4)7/h4-6H,1-3,10H2
• InChI Key： KMCWIAYQAMMYGR-UHFFFAOYSA-N
• SMILES： FC1(C2CCCC(C21)N)F

Computed Properties

• Exact Mass: 147.08595568g/mol
• Monoisotopic Mass: 147.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26Ų

Additional information on 7,7-Difluorobicyclo[4.1.0]heptan-2-amine

Recent Advances in the Study of 7,7-Difluorobicyclo[4.1.0]heptan-2-amine (CAS: 1251923-77-9): A Promising Scaffold in Medicinal Chemistry

The compound 7,7-Difluorobicyclo[4.1.0]heptan-2-amine (CAS: 1251923-77-9) has recently emerged as a significant focus in medicinal chemistry due to its unique structural features and potential therapeutic applications. This bicyclic amine, characterized by its geminal difluorination at the 7-position, offers a rigid scaffold that is highly amenable to drug design. Recent studies have explored its utility in the development of novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and infectious diseases. The incorporation of fluorine atoms enhances the metabolic stability and bioavailability of derivatives, making this scaffold particularly attractive for pharmaceutical development.

One of the key areas of research involving 7,7-Difluorobicyclo[4.1.0]heptan-2-amine is its role as a building block for the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent and selective binding to GABA_A receptors, with potential applications in the treatment of anxiety and epilepsy. The study highlighted the importance of the difluorinated cyclopropane ring in conferring conformational rigidity, which is critical for receptor interaction. These findings underscore the scaffold's potential in CNS drug discovery.

In addition to its applications in CNS therapeutics, 7,7-Difluorobicyclo[4.1.0]heptan-2-amine has also been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported that certain derivatives of this compound exhibit broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism distinct from traditional antibiotics. This discovery opens new avenues for the development of next-generation antimicrobial agents.

The synthesis and optimization of 7,7-Difluorobicyclo[4.1.0]heptan-2-amine derivatives have also seen significant advancements. A 2024 paper in Organic Letters detailed a novel catalytic asymmetric synthesis route that enables the production of enantiomerically pure forms of the compound. This methodological breakthrough is particularly important given the increasing regulatory emphasis on chiral purity in drug development. The paper also discussed the scalability of the process, which is crucial for industrial applications.

Despite these promising developments, challenges remain in the clinical translation of 7,7-Difluorobicyclo[4.1.0]heptan-2-amine-based therapeutics. Pharmacokinetic studies have revealed that while the difluorination improves metabolic stability, it can also lead to increased lipophilicity, which may affect distribution profiles. Current research efforts are focused on balancing these properties through strategic modifications to the scaffold. Collaborative projects between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the development of viable drug candidates.

Looking forward, the versatility of 7,7-Difluorobicyclo[4.1.0]heptan-2-amine suggests that its applications may extend beyond its current scope. Computational modeling studies predict that the scaffold could be adapted for protein-protein interaction inhibitors, a rapidly growing area in drug discovery. As research continues to uncover new dimensions of this compound's utility, it is poised to become an increasingly important tool in the medicinal chemist's arsenal. The coming years are likely to see expanded exploration of its potential across multiple therapeutic areas.